5-{[2-(4-fluorophenyl)pyrrolidin-1-yl]carbonyl}-1-methyl-1H-pyrazole

• IUPAC Name: [2-(4-fluorophenyl)pyrrolidin-1-yl]-(2-methylpyrazol-3-yl)methanone
• InChI: InChI=1S/C15H16FN3O/c1-18-14(8-9-17-18)15(20)19-10-2-3-13(19)11-4-6-12(16)7-5-11/h4-9,13H,2-3,10H2,1H3
• InChI Key: WZHGLZSQPQBPBO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)N2CCCC2C3=CC=C(C=C3)F
• Molecular Formula: C15H16FN3O
• Molecular Weight: 273.30 g/mol

Description

5-{[2-(4-fluorophenyl)pyrrolidin-1-yl]carbonyl}-1-methyl-1H-pyrazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is also known by its chemical name, FMPJP, and is a pyrazole-based compound that has shown promising results in various research studies.

Mechanism of Action

The mechanism of action of FMPJP is not fully understood, but it is believed to act as an inhibitor of specific enzymes and proteins. This inhibition can lead to changes in cellular signaling pathways, which can ultimately affect various cellular processes.
Biochemical and Physiological Effects:
FMPJP has been shown to have various biochemical and physiological effects, depending on the specific system being studied. For example, in cancer cells, FMPJP has been shown to inhibit cell proliferation and induce apoptosis. In neurological systems, FMPJP has been shown to modulate neurotransmitter release and synaptic plasticity.

Advantages and Limitations for Lab Experiments

One advantage of using FMPJP in lab experiments is its specificity for certain enzymes and proteins, which allows for targeted investigation of specific cellular processes. However, a limitation of using FMPJP is its potential toxicity and off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for research involving FMPJP. One potential area of investigation is the development of more specific and potent FMPJP analogs for use as chemical probes. Additionally, further studies are needed to fully understand the molecular mechanisms underlying FMPJP's effects in different biological systems. Finally, the potential clinical applications of FMPJP in the treatment of various diseases should be explored further.

Synthesis Methods

The synthesis of FMPJP involves the reaction of 4-fluorophenylhydrazine with 1-methyl-2-(pyrrolidin-2-ylcarbonyl)hydrazinecarboxylate. The reaction is carried out in the presence of a suitable solvent and a catalyst, and the resulting product is purified using chromatography techniques.

Scientific Research Applications

FMPJP has various scientific research applications, including its use as a chemical probe to study the role of specific proteins in biological systems. It has also been used as a tool to investigate the molecular mechanisms underlying various diseases, such as cancer and neurological disorders.